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Compound of Interest

Compound Name: 2-Cyclohexyloctane

Cat. No.: B13818012

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Cyclohexyloctane with comprehensive
hazard information is not readily available. The following guidance is based on the known
properties of the substance and general safety protocols for handling combustible aliphatic
hydrocarbons. A thorough risk assessment should be conducted by qualified personnel before
handling this substance.

2-Cyclohexyloctane is an organic compound classified as a saturated aliphatic hydrocarbon.
[1] While considered to have low toxicity, it is a combustible liquid and may cause irritation upon
inhalation or skin contact.[2] Adherence to proper safety procedures is crucial to minimize risks
in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Cyclohexyloctane to prevent skin
and eye contact, and inhalation of vapors. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield may be

required for splash hazards.[3]

Protects against splashes and
vapors that can cause eye

irritation.

Hand Protection

Nitrile or neoprene gloves.[4]

[5]

Provides a barrier against skin
contact which may cause

irritation.

Body Protection

Standard lab coat or a

chemical-resistant apron.[6]

Protects against incidental

splashes and spills.

Respiratory Protection

Generally not required if
handled in a well-ventilated

area or a chemical fume hood.

[6]

Use a NIOSH-approved
respirator if vapors are
generated and ventilation is

inadequate.

Footwear

Closed-toe shoes.

Protects feet from spills.

Operational Plan: Handling and Storage

Handling:

All handling of 2-Cyclohexyloctane should be performed in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[6]

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible

liquid.[7][8]

¢ Use non-sparking tools and ground/bond containers when transferring to prevent static

discharge.[9]

e Transport chemicals in secondary containers to prevent spills.[7]

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]
» Store away from strong oxidizing agents.[7]

o Label containers clearly with the chemical name and any associated hazards.[3]

Disposal Plan

e 2-Cyclohexyloctane should be disposed of as hazardous waste. Do not pour down the
drain.[6][10]

» Dispose of contents and container in accordance with local, regional, and national
regulations.

o Contaminated materials, such as absorbent pads and gloves, should also be disposed of as
hazardous waste.[11]

Experimental Workflow for Handling 2-
Cyclohexyloctane

The following diagram outlines the standard workflow for safely handling 2-Cyclohexyloctane
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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